Cas no 89281-55-0 (4,6-Dioxo-1,3,5-triazinane-2-carboxamide)

4,6-Dioxo-1,3,5-triazinane-2-carboxamide structure
89281-55-0 structure
Product Name:4,6-Dioxo-1,3,5-triazinane-2-carboxamide
CAS No:89281-55-0
MF:C4H6N4O3
MW:158.115439891815
CID:711532
PubChem ID:45084513
Update Time:2025-04-19

4,6-Dioxo-1,3,5-triazinane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2-carboxamide,hexahydro-4,6-dioxo-
    • s-Triazine-2-carboxamide, hexahydro-4,6-dioxo- (7CI)
    • 4,6-dioxo-1,3,5-triazinane-2-carboxamide
    • 89281-55-0
    • 4,6-Dioxo-1,3,5-triazinane-2-carboxamide
    • Inchi: 1S/C4H6N4O3/c5-1(9)2-6-3(10)8-4(11)7-2/h2H,(H2,5,9)(H3,6,7,8,10,11)
    • InChI Key: YAILPFNHIPUFIJ-UHFFFAOYSA-N
    • SMILES: O=C(C1NC(NC(N1)=O)=O)N

Computed Properties

  • Exact Mass: 158.044
  • Monoisotopic Mass: 158.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113A^2
  • XLogP3: -2.2
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